![molecular formula C19H24FN3O4S2 B2982376 (4-((6-Fluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone CAS No. 1286724-84-2](/img/structure/B2982376.png)
(4-((6-Fluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone
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Description
(4-((6-Fluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone is a useful research compound. Its molecular formula is C19H24FN3O4S2 and its molecular weight is 441.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
A significant portion of the research has been dedicated to the synthesis and structural exploration of compounds with a structure related to the specified chemical. These studies often aim to understand the chemical properties and crystalline structure through various analytical methods such as X-ray diffraction, IR, NMR, and LC-MS spectra. For instance, one study focused on the antiproliferative activity of a novel bioactive heterocycle related to the specified chemical, examining its molecular structure and stability through inter and intramolecular hydrogen bonds (Benaka Prasad et al., 2018).
Biological Activity and Potential Applications
Several studies have evaluated the biological activities of compounds structurally related to the specified chemical, including antimicrobial, antiproliferative, and enzyme inhibition properties. These activities suggest potential applications in developing new therapeutic agents. For example, compounds synthesized from related chemical structures have shown good antimicrobial activities against pathogenic Gram-positive and Gram-negative bacteria and fungi, suggesting their potential as antibacterial and antifungal agents (Makki et al., 2016).
Catalysis and Chemical Reactions
Research has also explored the use of related compounds in catalytic processes and chemical reactions, indicating their utility in organic synthesis and chemical engineering. For instance, a study demonstrated the catalyst- and solvent-free synthesis of benzamide derivatives through microwave-assisted Fries rearrangement, highlighting the efficiency and green chemistry aspects of using such compounds in chemical synthesis (Moreno-Fuquen et al., 2019).
Advanced Material Science
The research also touches on the application of related chemicals in material science, particularly in the synthesis of fluorinated compounds with enhanced photostability and spectroscopic properties. These findings suggest potential applications in developing novel materials for electronics, photonics, and fluorescence-based technologies (Woydziak et al., 2012).
Properties
IUPAC Name |
[4-[(6-fluoro-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24FN3O4S2/c1-29(25,26)23-10-4-13(5-11-23)18(24)22-8-6-15(7-9-22)27-19-21-16-3-2-14(20)12-17(16)28-19/h2-3,12-13,15H,4-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXURZOBERSJCSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C(=O)N2CCC(CC2)OC3=NC4=C(S3)C=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24FN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.